Room-temperature spin crossover and Langmuir–Blodgett film formation of an iron(ii) triazole complex featuring a long alkyl chain substituent: the tail that wags the dog†
Chemical Communications Pub Date: 2010-07-07 DOI: 10.1039/C0CC01008A
Abstract
[FeII(C16dpt)2(NCS)2]·⅔H2O displays temperature-mediated spin crossover (
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